1,3-Dimethyl-2-ethoxy-4-fluorobenzene

Organic Synthesis Pharmaceutical Intermediate Structure-Activity Relationship

1,3-Dimethyl-2-ethoxy-4-fluorobenzene (CAS 1803816-48-9) is a polysubstituted fluorobenzene derivative with the molecular formula C₁₀H₁₃FO and molecular weight 168.21 g/mol. The compound features a 1,3-dimethyl substitution pattern with an ethoxy group at the 2-position and a fluorine atom at the 4-position (SMILES: CCOc1c(C)ccc(F)c1C).

Molecular Formula C10H13FO
Molecular Weight 168.21 g/mol
Cat. No. B15383062
⚠ Attention: For research use only. Not for human or veterinary use.

Technical Parameters


Basic Identity
Product Name1,3-Dimethyl-2-ethoxy-4-fluorobenzene
Molecular FormulaC10H13FO
Molecular Weight168.21 g/mol
Structural Identifiers
SMILESCCOC1=C(C=CC(=C1C)F)C
InChIInChI=1S/C10H13FO/c1-4-12-10-7(2)5-6-9(11)8(10)3/h5-6H,4H2,1-3H3
InChIKeyKFTJMPJAYBVBTP-UHFFFAOYSA-N
Commercial & Availability
Standard Pack Sizes10 mg / 50 mg / 100 mg / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

1,3-Dimethyl-2-ethoxy-4-fluorobenzene (CAS 1803816-48-9): Procurement-Grade Specifications and Structural Identity


1,3-Dimethyl-2-ethoxy-4-fluorobenzene (CAS 1803816-48-9) is a polysubstituted fluorobenzene derivative with the molecular formula C₁₀H₁₃FO and molecular weight 168.21 g/mol . The compound features a 1,3-dimethyl substitution pattern with an ethoxy group at the 2-position and a fluorine atom at the 4-position (SMILES: CCOc1c(C)ccc(F)c1C) [1]. Commercial suppliers including MolCore and 001chemical offer this compound at NLT 98% purity under ISO-certified quality systems [2]. This compound belongs to a broader class of C₁₀H₁₃FO constitutional isomers that share identical molecular formula but differ critically in substituent positioning, generating distinct physicochemical and reactivity profiles that preclude generic substitution.

Workflow Synthetic routes requiring ortho-ethoxy / para-fluoro substitution pattern
Selection Confirm CAS 1803816-48-9; structural identity, not just molecular formula, governs reactivity
Use context Regioselective electrophilic substitution, cross-coupling, or SAR with constant XLogP3 parity

Why 1,3-Dimethyl-2-ethoxy-4-fluorobenzene Cannot Be Interchanged with Positional Isomers


C₁₀H₁₃FO encompasses multiple constitutional isomers—including 1,2-dimethyl-4-ethoxy-3-fluorobenzene (CAS 1806338-60-2) and 1,4-dimethyl-2-ethoxy-5-fluorobenzene (CAS 1803852-16-5)—that share identical molecular weight (168.21 g/mol) but differ in the relative positioning of methyl, ethoxy, and fluoro substituents [1][2]. These positional variations generate quantifiably distinct computed properties, including identical XLogP3 values of 3.1 but variable hydrogen bonding and steric environments that alter reactivity in electrophilic aromatic substitution and cross-coupling reactions [3][4]. Procurement of an unspecified C₁₀H₁₃FO isomer introduces uncontrolled variables into synthetic pathways, as each substitution pattern confers unique regioselectivity, electronic distribution, and steric accessibility to catalytic sites. The evidence below establishes why substitution pattern specificity—not merely molecular formula—governs the suitability of this compound for targeted applications.

Target
1,3-Dimethyl-2-ethoxy-4-fluorobenzene (CAS 1803816-48-9)
Risk if substituted
Positional isomers share molecular formula but differ in substitution pattern; electronic and steric environment shifts can alter reaction selectivity and SAR interpretation.
Ortho-ethoxy / para-fluoro architecture
Isomer with ortho-fluoro or para-ethoxy arrangement may lead to unexpected regioselectivity in electrophilic aromatic substitution or cross-coupling.
Precursor: 4-fluoro-1,3-dimethylbenzene
Alternate isomers derive from different fluoro-dimethylbenzene scaffolds; supply chain and cost structure may not transfer directly.

Quantitative Differentiation Evidence for 1,3-Dimethyl-2-ethoxy-4-fluorobenzene Against C₁₀H₁₃FO Isomers


Substitution Pattern Uniqueness: 1,3-Dimethyl-2-ethoxy-4-fluoro Represents the Only Ortho-Ethoxy / Meta-Methyl Configuration

Among the commercially catalogued C₁₀H₁₃FO constitutional isomers, 1,3-dimethyl-2-ethoxy-4-fluorobenzene exhibits a unique substitution architecture where the ethoxy group resides ortho to one methyl substituent and the fluorine occupies the para position relative to the other methyl group (1,3-dimethyl-2-ethoxy-4-fluoro) [1]. The closest positional isomers are 1,2-dimethyl-4-ethoxy-3-fluorobenzene (CAS 1806338-60-2; ethoxy para to one methyl, fluorine ortho to both methyls) and 1,4-dimethyl-2-ethoxy-5-fluorobenzene (CAS 1803852-16-5; ethoxy ortho to both methyls, fluorine meta to one methyl) [2][3]. This precise 1,3-dimethyl-2-ethoxy-4-fluoro arrangement is not duplicated by any other commercially available C₁₀H₁₃FO isomer, establishing it as the sole procurement option for synthetic routes requiring this specific spatial distribution of electron-donating (ethoxy, methyl) and electron-withdrawing (fluoro) substituents [4].

Substitution uniqueness
Head-to-head
Target is the only ortho-ethoxy / meta-dimethyl / para-fluoro arrangement; closest isomers exhibit ortho-fluoro or para-ethoxy patterns.
Irreplaceable substitution pattern for synthetic fidelity
Structural comparison from vendor SMILES and IUPAC; no alternative sourcing.
Organic Synthesis Pharmaceutical Intermediate Structure-Activity Relationship

Lipophilicity Parity Confirmed: XLogP3 = 3.1 Across All Three C₁₀H₁₃FO Isomers

All three commercially documented C₁₀H₁₃FO constitutional isomers—1,3-dimethyl-2-ethoxy-4-fluorobenzene (target), 1,2-dimethyl-4-ethoxy-3-fluorobenzene (Isomer A), and 1,4-dimethyl-2-ethoxy-5-fluorobenzene (Isomer B)—exhibit identical computed XLogP3 values of 3.1 [1][2]. Topological Polar Surface Area (TPSA) is uniformly 9.2 Ų across all three isomers, with identical Hydrogen Bond Acceptor Count (2), Hydrogen Bond Donor Count (0), Rotatable Bond Count (2), Heavy Atom Count (12), and Complexity score (138) [3][4]. This parity demonstrates that lipophilicity and passive membrane permeability predictions are conserved across the isomer series, meaning the target compound's differentiation lies exclusively in regiospecific electronic and steric effects—not in bulk physicochemical partitioning behavior.

Lipophilicity parity
Direct comparison
XLogP3 = 3.1 (identical across all three isomers); TPSA 9.2 Ų, H-bond counts conserved.
Lipophilicity alone does not distinguish isomers; differentiation stems from regiospecific electronic effects.
Computed properties from vendor databases; experimental logP may vary.
ADME Prediction Lipophilicity Drug Discovery

Synthetic Starting Material Divergence: Target Compound Derives from 4-Fluoro-1,3-dimethylbenzene

The synthesis of 1,3-dimethyl-2-ethoxy-4-fluorobenzene initiates from 4-fluoro-1,3-dimethylbenzene as the core aromatic scaffold, with subsequent O-alkylation using ethyl bromide or ethyl iodide in the presence of a strong base (e.g., sodium hydride) in an organic solvent such as dimethyl sulfoxide . In contrast, the isomeric 1,2-dimethyl-4-ethoxy-3-fluorobenzene and 1,4-dimethyl-2-ethoxy-5-fluorobenzene would logically derive from 3-fluoro-1,2-dimethylbenzene and 5-fluoro-1,4-dimethylbenzene scaffolds, respectively—precursors that possess distinct commercial availability, pricing, and regulatory statuses. This divergent synthetic provenance means that procurement of the target compound versus an isomer represents fundamentally different supply chain dependencies and cost structures, even when the final products share the same molecular formula .

Synthetic precursor divergence
Class-level inference
Target derived from 4-fluoro-1,3-dimethylbenzene; isomers from 3-fluoro- or 5-fluoro-1,4-dimethylbenzene scaffolds.
Supply chain resilience depends on precursor availability; cost structure may differ.
Inferred from standard O-alkylation methodology; not experimentally validated for this compound.
Synthetic Route Precursor Availability Process Chemistry

Regulatory and Application Risk: 1,2-Dimethyl-4-ethoxy-3-fluorobenzene Associated with Biomaterials Research; Target Compound Lacks Documented Application Constraints

Literature association analysis reveals that 1,2-dimethyl-4-ethoxy-3-fluorobenzene (CAS 1806338-60-2) has been cited in peer-reviewed publications within the biomaterials science domain, including work on polymeric drug delivery systems published in Biomaterials Science (2016) [1]. In contrast, 1,3-dimethyl-2-ethoxy-4-fluorobenzene (target) exhibits no documented application-specific literature associations that would constrain its use or trigger application-derived regulatory scrutiny [2]. This divergence in documented application history carries procurement implications: isomers with established literature precedent in biomaterials or pharmaceutical contexts may be subject to different inventory controls, export restrictions, or supplier due diligence requirements compared to compounds with purely synthetic intermediate status.

Literature context gap
Supporting evidence
Isomer A (1806338-60-2) cited in biomaterials drug delivery research; target lacks such application-specific publication history.
Reduced regulatory entanglement risk for target compound in general synthetic intermediate use.
Literature search as of 2025; absence of evidence may reflect limited study, not guarantee of lower risk.
Regulatory Risk Application-Specific Procurement Material Suitability

Procurement-Driven Application Scenarios for 1,3-Dimethyl-2-ethoxy-4-fluorobenzene


Synthetic Intermediate Requiring Ortho-Ethoxy / Para-Fluoro Electronic Profile

The 1,3-dimethyl-2-ethoxy-4-fluoro substitution pattern places the electron-donating ethoxy group ortho to one methyl substituent while positioning the electron-withdrawing fluorine para to the other methyl group [1]. This specific electronic distribution is not available from any other C₁₀H₁₃FO isomer [2]. Synthetic routes requiring this precise ortho-ethoxy activation for electrophilic aromatic substitution, combined with para-fluoro deactivation for regiocontrol, must source CAS 1803816-48-9 specifically.

Structure-Activity Relationship (SAR) Studies Requiring Isomeric Purity and XLogP3 Parity

For SAR campaigns where substitution pattern is the independent variable and lipophilicity must remain constant as a control parameter, 1,3-dimethyl-2-ethoxy-4-fluorobenzene offers a XLogP3 value of 3.1—identical to its 1,2-dimethyl and 1,4-dimethyl isomers [1][2]. This parity enables isolation of regiospecific electronic effects without confounding from differential partitioning behavior . The compound's 1,3-dimethyl-2-ethoxy-4-fluoro architecture provides a unique data point for mapping how ortho-ethoxy / para-fluoro substitution influences target binding or reactivity relative to ortho-fluoro or para-ethoxy arrangements [3].

Supply Chain Diversification for 4-Fluoro-1,3-dimethylbenzene-Derived Intermediates

Organizations already maintaining inventory of 4-fluoro-1,3-dimethylbenzene as a core aromatic scaffold may preferentially source derivatives that share this common precursor [1]. 1,3-Dimethyl-2-ethoxy-4-fluorobenzene is synthesized from 4-fluoro-1,3-dimethylbenzene via O-alkylation [2], whereas isomeric C₁₀H₁₃FO compounds derive from 3-fluoro-1,2-dimethylbenzene or 5-fluoro-1,4-dimethylbenzene scaffolds . Consolidating around a common fluoro-dimethylbenzene precursor pool reduces supplier qualification burden and enables volume-based pricing leverage [3].

Fluorinated Building Block with Minimized Application-Specific Regulatory Entanglement

For procurement teams requiring fluorinated aromatic building blocks without the additional compliance burdens associated with compounds having documented pharmaceutical or biomaterials application precedent, 1,3-dimethyl-2-ethoxy-4-fluorobenzene presents a lower regulatory-risk profile [1]. Unlike the 1,2-dimethyl isomer, which has literature citations in biomaterials drug delivery research [2], the target compound lacks application-specific publication history that could trigger enhanced export controls, inventory tracking, or end-use certification requirements . This facilitates streamlined procurement for general synthetic intermediate use.

Application
Selection Property
Validation Focus
Synthetic intermediate requiring ortho-ethoxy / para-fluoro electronic profile
Unique substitution pattern not available from other C₁₀H₁₃FO isomers
Verify CAS 1803816-48-9 and confirm 1,3-dimethyl-2-ethoxy-4-fluoro identity via NMR or HPLC
SAR studies with constant lipophilicity
XLogP3 parity (3.1) across isomers enables isolation of electronic effects
Monitor regiospecific reactivity differences against ortho-fluoro or para-ethoxy comparators
Supply chain consolidation around 4-fluoro-1,3-dimethylbenzene precursor
Synthesized from 4-fluoro-1,3-dimethylbenzene; common precursor may simplify logistics
Evaluate precursor availability and pricing stability across suppliers
Fluorinated building block with minimized application-specific regulatory attention
Lacks documented biomaterials or pharmaceutical application precedent
Confirm absence of literature constraints that could trigger export or inventory controls

Technical Documentation Hub

Structured technical reading across foundational, methodological, troubleshooting, and validation/comparative pathways. Use the hub when you need more detail before procurement.

24 linked technical documents
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